4-Amino-2,6-dinitrobenzoic acid
Overview
Description
4-Amino-2,6-dinitrobenzoic acid (4-ADBA) is an organic compound with a molecular formula of C7H6N2O6. It is an important intermediate in the synthesis of many organic compounds, and has a wide range of applications in scientific research. 4-ADBA is also used as an intermediate in the synthesis of dyes, pharmaceuticals, and other organic compounds. In addition, 4-ADBA has been used as a model compound to study the structure and reactivity of nitro compounds.
Mechanism of Action
Target of Action
It’s structurally similar compound, 2,4-dinitrobenzoic acid, has been used as a reactant in decarboxylative c-n cross-coupling reactions .
Mode of Action
It’s structurally similar compound, 2,4-dinitrobenzoic acid, has been used to synthesize zwitterionic azaspirocyclic hydantoins by reacting with various carbodiimides via in situ intramolecular dearomatization reaction .
Biochemical Pathways
It has been reported that a compound with a similar structure, 2,4,6-trinitrotoluene (tnt), undergoes biodegradation, during which 4-amino-2,6-dinitrobenzoic acid is produced .
Biochemical Analysis
Biochemical Properties
It has been identified as a transient product in the cometabolic degradation of 2,4,6-trinitrotoluene (TNT) by the bacterium Mycobacterium vaccae . This suggests that 4-Amino-2,6-dinitrobenzoic acid may interact with certain enzymes or proteins involved in this degradation process.
Cellular Effects
In a study involving Mycobacterium vaccae, this compound was produced during the cometabolic process of TNT degradation . During this process, a portion of the radiolabel from TNT was incorporated into the cellular lipid fraction, suggesting that this compound may influence cellular metabolism .
Molecular Mechanism
Its formation during the degradation of TNT suggests it may be involved in nitroreduction, a common biochemical reaction in the degradation of nitroaromatic compounds .
Temporal Effects in Laboratory Settings
Its transient production during TNT degradation suggests that it may be unstable or rapidly metabolized in biological systems .
Metabolic Pathways
The metabolic pathways involving this compound are not well-characterized. Its formation during TNT degradation suggests it may be part of the metabolic pathway for nitroaromatic compounds .
Properties
IUPAC Name |
4-amino-2,6-dinitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O6/c8-3-1-4(9(13)14)6(7(11)12)5(2-3)10(15)16/h1-2H,8H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRBPUPBLMZFYBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70921293 |
Source
|
| Record name | 4-Amino-2,6-dinitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70921293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
114168-48-8 |
Source
|
| Record name | 4-Amino-2,6-dinitrobenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0114168488 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Amino-2,6-dinitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70921293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-AMINO-2,6-DINITROBENZOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O22WEX3KL7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How potent is 4-Amino-2,6-dinitrobenzoic acid as a mutagen compared to other similar compounds?
A1: Research suggests that this compound is considerably less mutagenic than 2,4,6-Trinitrobenzoic acid, another breakdown product often found alongside it. In Salmonella/microsome assays using TA98 and TA100 strains, this compound exhibited mutagenicity levels approximately 1-3 orders of magnitude lower than 2,4,6-Trinitrobenzoic acid. []
Q2: Does this compound pose a risk to human health?
A2: While further research is necessary, this compound displayed positive results in micronucleus assays using human hepatoma cells (HepG2). [] This indicates potential genotoxicity and raises concerns about possible cancer risks associated with environmental exposure to this compound. Further research into its long-term effects and potential for human exposure is needed.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6R)-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-ol](/img/structure/B47506.png)
![3-[(Carboxymethyl)thio]-6-methyl-4H-1,2,4-benzothiadiazine 1,1-dioxide](/img/structure/B47517.png)
![5-Methylpyrido[3,4-e][1,2,4]triazine](/img/structure/B47520.png)
